Benzamide, 2,2'-dithiobis(N-(4-((acetylamino)sulfonyl)phenyl)-
Benzamide, 2,2'-dithiobis(N-(4-((acetylamino)sulfonyl)phenyl)-
Brand Name:
Vulcanchem
CAS No.:
171744-40-4
VCID:
VC0071579
InChI:
InChI=1S/C30H26N4O8S4/c1-19(35)33-45(39,40)23-15-11-21(12-16-23)31-29(37)25-7-3-5-9-27(25)43-44-28-10-6-4-8-26(28)30(38)32-22-13-17-24(18-14-22)46(41,42)34-20(2)36/h3-18H,1-2H3,(H,31,37)(H,32,38)(H,33,35)(H,34,36)
SMILES:
CC(=O)NS(=O)(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2SSC3=CC=CC=C3C(=O)NC4=CC=C(C=C4)S(=O)(=O)NC(=O)C
Molecular Formula:
C30H26N4O8S4
Molecular Weight:
698.8 g/mol
Benzamide, 2,2'-dithiobis(N-(4-((acetylamino)sulfonyl)phenyl)-
CAS No.: 171744-40-4
Main Products
VCID: VC0071579
Molecular Formula: C30H26N4O8S4
Molecular Weight: 698.8 g/mol
| CAS No. | 171744-40-4 |
|---|---|
| Product Name | Benzamide, 2,2'-dithiobis(N-(4-((acetylamino)sulfonyl)phenyl)- |
| Molecular Formula | C30H26N4O8S4 |
| Molecular Weight | 698.8 g/mol |
| IUPAC Name | N-[4-(acetylsulfamoyl)phenyl]-2-[[2-[[4-(acetylsulfamoyl)phenyl]carbamoyl]phenyl]disulfanyl]benzamide |
| Standard InChI | InChI=1S/C30H26N4O8S4/c1-19(35)33-45(39,40)23-15-11-21(12-16-23)31-29(37)25-7-3-5-9-27(25)43-44-28-10-6-4-8-26(28)30(38)32-22-13-17-24(18-14-22)46(41,42)34-20(2)36/h3-18H,1-2H3,(H,31,37)(H,32,38)(H,33,35)(H,34,36) |
| Standard InChIKey | OTYIADUBGFZFSV-UHFFFAOYSA-N |
| SMILES | CC(=O)NS(=O)(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2SSC3=CC=CC=C3C(=O)NC4=CC=C(C=C4)S(=O)(=O)NC(=O)C |
| Canonical SMILES | CC(=O)NS(=O)(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2SSC3=CC=CC=C3C(=O)NC4=CC=C(C=C4)S(=O)(=O)NC(=O)C |
| Synonyms | PD 156202 PD-156202 PD156202 |
| PubChem Compound | 462932 |
| Last Modified | Nov 11 2021 |
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